Cas no 29070-06-2 (5-(4-aminobutyl)imidazolidine-2,4-dione)

• Product name: 5-(4-aminobutyl)imidazolidine-2,4-dione
• CAS No: 29070-06-2
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 1110420
• PubChem ID: 12803244

5-(4-aminobutyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminobutyl)-2,4-Imidazolidinedione
• 5-(4-aminobutyl)imidazolidine-2,4-dione
• imidazolidine-2,4-dione, 5-(4-aminobutyl)-
• DTXSID80510238
• EN300-1618712
• 29070-06-2
• SCHEMBL1010656

• Inchi： InChI=1S/C7H13N3O2/c8-4-2-1-3-5-6(11)10-7(12)9-5/h5H,1-4,8H2,(H2,9,10,11,12)
• InChI Key： VQEWBNPYMIPJQY-UHFFFAOYSA-N
• SMILES： C(CCN)CC1C(=O)NC(=O)N1

Computed Properties

• Exact Mass: 171.10100
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų
• XLogP3: -0.9

Experimental Properties

• PSA: 91.20000
• LogP: -0.06040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones